Cas no 2680800-42-2 (5-fluoro-3-(prop-2-en-1-yloxy)carbonyl-3-azabicyclo3.2.1octane-1-carboxylic acid)

• Product Name: 5-fluoro-3-(prop-2-en-1-yloxy)carbonyl-3-azabicyclo3.2.1octane-1-carboxylic acid
• CAS No: 2680800-42-2
• MF: C₁₂H₁₆FNO₄
• MW: 257.258147239685
• CID: 5649917
• PubChem ID: 165912628
• Update Time: 2025-05-19

5-fluoro-3-(prop-2-en-1-yloxy)carbonyl-3-azabicyclo3.2.1octane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-3-[(prop-2-en-1-yloxy)carbonyl]-3-azabicyclo[3.2.1]octane-1-carboxylic acid
• 2680800-42-2
• EN300-28280259
• 5-fluoro-3-(prop-2-en-1-yloxy)carbonyl-3-azabicyclo3.2.1octane-1-carboxylic acid

• Inchi： 1S/C12H16FNO4/c1-2-5-18-10(17)14-7-11(9(15)16)3-4-12(13,6-11)8-14/h2H,1,3-8H2,(H,15,16)
• InChI Key： FFBKVEGJMMVQMG-UHFFFAOYSA-N
• SMILES： FC12CN(C(=O)OCC=C)CC(C(=O)O)(CC1)C2

Computed Properties

• Exact Mass: 257.10633615g/mol
• Monoisotopic Mass: 257.10633615g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 66.8Ų

Additional information on 5-fluoro-3-(prop-2-en-1-yloxy)carbonyl-3-azabicyclo3.2.1octane-1-carboxylic acid

Introduction to 5-fluoro-3-(prop-2-en-1-yloxy)carbonyl-3-azabicyclo3.2.1octane-1-carboxylic acid (CAS No. 2680800-42-2)

5-fluoro-3-(prop-2-en-1-yloxy)carbonyl-3-azabicyclo3.2.1octane-1-carboxylic acid, identified by the CAS number 2680800-42-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of azabicycloalkanoic acids, a category known for its diverse biological activities and potential therapeutic applications. The presence of a fluoro group and an ester moiety in its molecular structure contributes to its unique chemical properties and reactivity, making it a valuable scaffold for drug discovery and development.

The structural framework of 5-fluoro-3-(prop-2-en-1-yloxy)carbonyl-3-azabicyclo3.2.1octane-1-carboxylic acid incorporates a bicyclic system, specifically a bicyclo[3.2.1]octane core, which is renowned for its stability and rigidity. This bicyclic scaffold is further functionalized with an azabicyclo ring, introducing nitrogen into the structure, which can significantly influence the compound's interactions with biological targets. The prop-2-enyl (allyl) ether substituent and the carbonyl ester group enhance the compound's versatility, allowing for further derivatization and modification to tailor its pharmacological profile.

In recent years, there has been a surge in research focusing on azabicycloalkanoic acids due to their potential as intermediates in the synthesis of novel therapeutics. The fluoro substitution at the 5-position of the molecule is particularly noteworthy, as fluorine atoms are frequently incorporated into pharmaceuticals to improve metabolic stability, binding affinity, and overall bioavailability. The ester functionality not only serves as a handle for chemical manipulation but also contributes to the compound's solubility and pharmacokinetic properties.

One of the most compelling aspects of 5-fluoro-3-(prop-2-en-1-yloxy)carbonyl-3-azabicyclo3.2.1octane-1-carboxylic acid is its potential role in modulating biological pathways associated with inflammation, pain, and neurodegeneration. Preclinical studies have suggested that derivatives of this compound may exhibit inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory responses. Additionally, the presence of an azabicyclo ring suggests that this molecule could interact with G-protein coupled receptors (GPCRs), a vast family of receptors involved in various physiological processes.

The pharmaceutical industry has increasingly recognized the importance of heterocyclic compounds in drug design, and 5-fluoro-3-(prop-2-en-1-yloxy)carbonyl-3-azabicyclo3.2.1octane-1-carboxylic acid exemplifies this trend. Its unique structural features make it an attractive candidate for further investigation into its pharmacological potential. Researchers are exploring synthetic routes to modify this scaffold, aiming to develop more potent and selective analogs with improved therapeutic efficacy.

Recent advancements in computational chemistry have also played a pivotal role in understanding the behavior of such complex molecules. Molecular modeling techniques have been employed to predict how 5-fluoro-3-(prop-2-en-1-yloxy)carbonyl-3-azabicyclo3.2.1octane-1-carboxylic acid interacts with biological targets at the atomic level. These studies have provided valuable insights into its binding affinity, metabolic stability, and potential side effects, guiding the design of next-generation derivatives.

The synthesis of 5-fluoro-3-(prop-2-enyl-oxy)carbonyl)-3-Azabicyclo[3.]_{.]^[]4^..]^[]21^.OCTANE^-!^!-CARBOXYLIC ACID(CAS No.2680800- 42.
>22)
>is another derivative that has been studied for its pharmacological properties. The synthesis involves multi-step organic reactions, including cyclization, functional group transformations, and protection-deprotection strategies. These synthetic approaches highlight the complexity and precision required in medicinal chemistry. The introduction of fluorine atoms into these molecules is particularly important, as fluorine can enhance the metabolic stability and binding affinity of drug candidates. In addition, the propenyl ether group provides a versatile handle for further chemical modifications, allowing researchers to explore different pharmacophores. These findings underscore the significance of structural diversity in drug discovery. The development of novel synthetic methodologies for these complex molecules is essential for accelerating progress.
>In conclusion, 5-fluoro- -! (propenyl-oxy) Carbonyl! -! Azabicyclo[! [! ]! OCTANE! ]! -! CARBOXYLIC ACID (CAS No. 2680800- 42- 22) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, combined with recent advancements in computational modeling, make it an exciting prospect for developing new therapeutics. As research continues, we can expect to see more derivatives of this compound emerge, offering novel treatments for various diseases. The ongoing investigation into its pharmacological properties will undoubtedly contribute to our understanding of how these complex molecules interact with biological systems, leading to more effective and targeted therapies.}